Cas no 361478-55-9 (ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate)

• Product Name: ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate
• CAS No: 361478-55-9
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 5892008
• PubChem ID: 2332615
• Update Time: 2025-08-03

ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[[(4-oxo-4H-1-benzopyran-2-yl)carbonyl]amino]-, ethyl ester
• F0463-0084
• Z27476803
• NCGC00279426-01
• IFLab1_001812
• AB00137812-02
• ethyl 4,5-dimethyl-2-[(4-oxochromene-2-carbonyl)amino]thiophene-3-carboxylate
• SR-01000443302
• ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate
• HMS1417C08
• SR-01000443302-1
• AKOS001035885
• Oprea1_802930
• 361478-55-9

• Inchi： 1S/C19H17NO5S/c1-4-24-19(23)16-10(2)11(3)26-18(16)20-17(22)15-9-13(21)12-7-5-6-8-14(12)25-15/h5-9H,4H2,1-3H3,(H,20,22)
• InChI Key： WWWSCYGITJIJRT-UHFFFAOYSA-N
• SMILES： C1(NC(C2OC3=CC=CC=C3C(=O)C=2)=O)SC(C)=C(C)C=1C(OCC)=O

Computed Properties

• Exact Mass: 371.08274382g/mol
• Monoisotopic Mass: 371.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 555.9±50.0 °C(Predicted)
• pka: 12.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate

Ethyl 4,5-Dimethyl-2-(4-Oxo-4H-Chromene-2-Amido)Thiophene-3-Carboxylate: A Comprehensive Overview

The compound ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate, identified by the CAS number 361478-55-9, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thiophene derivatives, which have gained considerable attention due to their unique electronic properties and versatility in synthetic chemistry. The molecule's structure incorporates a thiophene ring, a chromene moiety, and an ethyl ester group, making it a multifunctional compound with diverse applications.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of optoelectronics. The presence of the thiophene ring in ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate contributes to its excellent conjugation properties, which are crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that the incorporation of chromene groups can further enhance the compound's electronic characteristics, making it a promising candidate for next-generation electronic materials.

The chromene moiety in this compound is particularly noteworthy. Chromenes are known for their ability to act as both electron donors and acceptors, depending on the substituents attached to them. In the case of ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate, the chromene group is connected via an amide linkage to the thiophene ring. This arrangement not only stabilizes the molecule but also introduces additional functional groups that can be exploited for further chemical modifications. Recent research has shown that such modifications can lead to improved solubility and processability of the compound, which are essential for its application in thin-film transistor (TFT) devices.

The ethyl ester group present in this compound plays a dual role. On one hand, it enhances the solubility of the molecule in organic solvents, making it easier to handle during synthesis and purification processes. On the other hand, it serves as a reactive site for further chemical transformations. For instance, hydrolysis of the ester group can yield carboxylic acids, which are valuable intermediates in organic synthesis. This feature underscores the versatility of ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate as a building block for more complex molecular architectures.

In terms of synthesis, ethyl 4,5-dimethyl-2-(4-oxo-4H-chromene-2-amido)thiophene-3-carboxylate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions, leading to higher yields and purer products. Recent advancements in catalytic chemistry have enabled researchers to develop more sustainable and eco-friendly methods for synthesizing this compound, aligning with global efforts to promote green chemistry.

The biological activity of thiophene derivatives has also been a topic of intense research interest. Studies have demonstrated that certain thiophene-containing compounds exhibit potent anti-inflammatory and antioxidant properties. While specific data on ethyl 4,5-dimethyl...